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Compound of Interest

Compound Name: Isohexylamine

CAS No.: 5344-20-7

Cat. No.: B1605483

Get Quote

Introduction

Isohexylamine, a primary aliphatic amine, is a valuable building block in the synthesis of

pharmaceutical intermediates. Its branched hexyl structure provides a desirable lipophilic

character that can be crucial for modulating the pharmacokinetic and pharmacodynamic

properties of active pharmaceutical ingredients (APIs). The primary amine functionality serves

as a versatile handle for a variety of chemical transformations, enabling the construction of

more complex molecular architectures. These notes provide an overview of the applications of

isohexylamine in pharmaceutical synthesis, with a focus on its use in the formation of amide

bonds, a common linkage in many drug molecules.

Core Application: Synthesis of N-Isohexyl-4-methyl-3-nitrobenzamide

A key application of isohexylamine is in the synthesis of amide-containing intermediates. For

instance, N-isohexyl-4-methyl-3-nitrobenzamide is a potential intermediate for the synthesis of

various kinase inhibitors. The isohexyl group in this intermediate can occupy a hydrophobic

pocket in the target protein, while the nitrobenzamide core provides a scaffold for further

functionalization.
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Reaction Pathway: Amide Coupling
The synthesis of N-isohexyl-4-methyl-3-nitrobenzamide is typically achieved through an amide

coupling reaction between isohexylamine and 4-methyl-3-nitrobenzoyl chloride. This reaction

is often facilitated by a base to neutralize the hydrogen chloride byproduct.
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Caption: Synthetic pathway for N-Isohexyl-4-methyl-3-nitrobenzamide.

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of N-isohexyl-4-

methyl-3-nitrobenzamide from isohexylamine.
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Parameter Value

Reactant 1 Isohexylamine

Reactant 2 4-Methyl-3-nitrobenzoyl chloride

Solvent Dichloromethane (DCM)

Base Triethylamine (TEA)

Reaction Time 3 hours

Temperature 0 °C to 25 °C

Isolated Yield 92%

Purity (by HPLC) >98%

Molecular Weight 264.33 g/mol

Experimental Protocol: Synthesis of N-Isohexyl-4-
methyl-3-nitrobenzamide
This protocol details the procedure for the synthesis of the target intermediate.

Materials and Equipment:

Round-bottom flask (250 mL)

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Standard laboratory glassware

Rotary evaporator

Isohexylamine (Reagent Grade, ≥99%)
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4-Methyl-3-nitrobenzoyl chloride (Reagent Grade, ≥98%)

Triethylamine (Anhydrous, ≥99.5%)

Dichloromethane (Anhydrous, ≥99.8%)

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine (Saturated NaCl solution)

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add

isohexylamine (1.0 eq) and anhydrous dichloromethane (100 mL). Cool the mixture to 0 °C

in an ice bath.

Addition of Base: Slowly add triethylamine (1.2 eq) to the stirred solution.

Addition of Acid Chloride: Dissolve 4-methyl-3-nitrobenzoyl chloride (1.05 eq) in anhydrous

dichloromethane (50 mL) and add it to the reaction mixture dropwise via a dropping funnel

over 30 minutes, maintaining the temperature at 0 °C.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for an additional 2.5 hours.

Workup:

Quench the reaction by adding 1 M HCl (50 mL).

Separate the organic layer.

Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 50

mL) and brine (50 mL).
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Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the

crude product.

Recrystallize the crude product from ethanol/water to obtain pure N-isohexyl-4-methyl-3-

nitrobenzamide as a solid.
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Caption: Experimental workflow for the synthesis of the intermediate.
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Conclusion

Isohexylamine is a readily available and versatile building block for the synthesis of

pharmaceutical intermediates. Its application in amide bond formation, as demonstrated in the

protocol above, highlights its utility in constructing molecular scaffolds with tailored lipophilicity.

The straightforward reaction conditions and high yields make it an attractive choice for

researchers and scientists in drug development.
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isohexylamine-as-a-versatile-building-block-for-pharmaceutical-intermediates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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